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Compound of Interest

Compound Name: Bet-IN-19

Cat. No.: B12368067

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the safe disposal
procedures for Bet-IN-19, a BET inhibitor used in research. While this guide is based on
general best practices for laboratory chemical waste, it is imperative to consult with your
institution's Environmental Health and Safety (EHS) department for specific protocols and
compliance with local regulations.

Chemical and Physical Properties of Bet-IN-19

Understanding the properties of Bet-IN-19 is the first step toward its safe handling and
disposal. The following table summarizes key data for this compound.

Property Value Reference
CAS Number 1643947-30-1 [1112][31[4]
Molecular Formula C19H19N50 [2]1[3][4]
Molecular Weight 333.39 g/mol [2][3][4]
Form Solid (2]
Solubility Soluble in DMSO (100 mg/mL)  [2][3]
Storage (Powder) -20°C for 3 years [3]
Storage (In solvent) -80°C for 6 months; -20°C for 1 (1]
month
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General Disposal Procedures for Bet-IN-19

As a bioactive small molecule, Bet-IN-19 should be treated as hazardous chemical waste. The
following step-by-step procedures are recommended for its disposal.

1. Personal Protective Equipment (PPE): Before handling Bet-IN-19 for disposal, ensure you
are wearing appropriate PPE, including:

o Safety goggles
o Chemical-resistant gloves (e.g., nitrile)
e Alab coat

2. Waste Segregation: Proper segregation of chemical waste is crucial to prevent dangerous
reactions and ensure correct disposal.

e Solid Waste: Unused or expired Bet-IN-19 powder, as well as any lab materials
contaminated with the solid compound (e.g., weighing paper, contaminated gloves, pipette
tips), should be collected in a designated, clearly labeled hazardous waste container.

e Liquid Waste: Solutions containing Bet-IN-19 (e.g., in DMSO) should be collected in a
separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with other
incompatible waste streams.

o Sharps Waste: Any sharps, such as needles or razor blades, contaminated with Bet-IN-19
must be disposed of in a designated sharps container.

3. Container Labeling: All waste containers must be accurately and clearly labeled with the
following information:

The words "Hazardous Waste"

The full chemical name: "Bet-IN-19"

The CAS number: "1643947-30-1"

The primary hazard(s) (e.g., "Bioactive," "Chemical Waste")
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e The concentration and solvent (for liquid waste)
e The date of accumulation

4. Storage of Waste: Store waste containers in a designated, secure area away from general
laboratory traffic. Ensure the storage area is well-ventilated and that incompatible waste types
are segregated.

5. Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's EHS department. They will have established procedures for transport and disposal
by a licensed hazardous waste management company.

Experimental Protocol for Decontamination of
Labware

For non-disposable labware (e.g., glassware) that has come into contact with Bet-IN-19, a
thorough decontamination procedure is necessary.

Materials:

» Appropriate organic solvent in which Bet-IN-19 is soluble (e.g., DMSO, followed by ethanol
or isopropanol).

» Detergent solution.

» Deionized water.

o Designated hazardous liquid waste container.
Procedure:

» Rinse the contaminated labware with a small amount of the primary solvent (e.g., DMSO) to
dissolve any residual Bet-IN-19. Collect this rinseate in the designated hazardous liquid
waste container.

o Perform a second rinse with a volatile organic solvent like ethanol or isopropanol to remove
the primary solvent. Also, collect this in the hazardous liquid waste container.
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o Wash the labware with a standard laboratory detergent and warm water.
» Rinse thoroughly with deionized water.

» Allow the labware to air dry completely before reuse.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Bet-IN-
19 and associated materials.
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Identify Bet-IN-19 Waste
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Caption: Workflow for the safe disposal of Bet-IN-19 waste.
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Disclaimer: This information is intended as a general guide. Always follow the specific safety
and disposal protocols established by your institution and local regulatory agencies. For
research use only. Not for medical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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